Cas no 37116-83-9 (2-Chloro-7-nitrodibenzb,f1,4oxazepin-11(10H)-one)

2-Chloro-7-nitrodibenzb,f1,4oxazepin-11(10H)-one structure
37116-83-9 structure
Product Name:2-Chloro-7-nitrodibenzb,f1,4oxazepin-11(10H)-one
CAS No:37116-83-9
Molecular Formula:C13H7N2O4Cl
Molecular Weight:290.65868
CID:1060444
PubChem ID:71314776

2-Chloro-7-nitrodibenzb,f1,4oxazepin-11(10H)-one Properties

Names and Identifiers

    • 2-Chloro-7-nitrodibenz[b,f][1,4]oxazepin-11(10H)-one
    • 2-Chloro-7-nitro-dibenz[b,f][1,4]oxazepin-11(10H)-one
    • DTXSID10747338
    • DB-303217
    • 37116-83-9
    • 8-chloro-2-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
    • 2-Chloro-7-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one
    • InChIKey: IMRJGFITISLSNA-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H7ClN2O4/c14-7-1-4-11-9(5-7)13(17)15-10-3-2-8(16(18)19)6-12(10)20-11/h1-6H,(H,15,17)
    • SMILES: C1=CC2=C(C=C1[N+](=O)[O-])OC3=C(C=C(C=C3)Cl)C(=O)N2

Computed Properties

  • Exact Mass: 290.0094344g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 290.0094344g/mol
  • Heavy Atom Count: 20
  • Complexity: 414
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.2Ų

2-Chloro-7-nitrodibenzb,f1,4oxazepin-11(10H)-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
C369585-25mg
2-Chloro-7-nitrodibenz[b,f][1,4]oxazepin-11(10H)-one
37116-83-9
25mg
$ 87.00 2023-04-18

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